Cas no 64747-76-8 (Benzenesulfonyl fluoride, 4-(difluoromethyl)-)

• Product Name: Benzenesulfonyl fluoride, 4-(difluoromethyl)-
• CAS No: 64747-76-8
• MF: C₇H₅F₃O₂S
• MW: 210.173611402512
• CID: 1680307
• PubChem ID: 21407911
• Update Time: 2025-04-21

Benzenesulfonyl fluoride, 4-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 4-(difluoromethyl)-
• FVXBYRIJMKGLSY-UHFFFAOYSA-N
• SCHEMBL11698441
• 4-(difluoromethyl)benzene-1-sulfonyl fluoride
• 64747-76-8
• EN300-728249
• 4-(difluoromethyl)benzenesulfonyl fluoride

• Inchi： 1S/C7H5F3O2S/c8-7(9)5-1-3-6(4-2-5)13(10,11)12/h1-4,7H
• InChI Key： FVXBYRIJMKGLSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)F)=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 209.99625
• Monoisotopic Mass: 209.99623506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds